N-(3-acetylphenyl)-3-[4-(propylsulfamoyl)phenyl]propanamide
Catalog No.
S8005411
CAS No.
M.F
C20H24N2O4S
M. Wt
388.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
N-(3-acetylphenyl)-3-[4-(propylsulfamoyl)phenyl]propanamide
IUPAC Name
N-(3-acetylphenyl)-3-[4-(propylsulfamoyl)phenyl]propanamide
Molecular Formula
C20H24N2O4S
Molecular Weight
388.5 g/mol
InChI
InChI=1S/C20H24N2O4S/c1-3-13-21-27(25,26)19-10-7-16(8-11-19)9-12-20(24)22-18-6-4-5-17(14-18)15(2)23/h4-8,10-11,14,21H,3,9,12-13H2,1-2H3,(H,22,24)
InChI Key
PAVCRRIYFJHLTB-UHFFFAOYSA-N
SMILES
CCCNS(=O)(=O)C1=CC=C(C=C1)CCC(=O)NC2=CC=CC(=C2)C(=O)C
Canonical SMILES
CCCNS(=O)(=O)C1=CC=C(C=C1)CCC(=O)NC2=CC=CC(=C2)C(=O)C
N-(3-acetylphenyl)-3-(4-(N-propylsulfamoyl)phenyl)propanamide is a chemical compound that belongs to the class of sulfonamide drugs. It has been widely studied for its various applications in the fields of medicine, biology, and chemistry. The aim of this paper is to provide an overview of this chemical and its properties, synthesis, characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, the current state of research, potential implications in various fields of research and industry, and limitations and future directions.
N-(3-acetylphenyl)-3-(4-(N-propylsulfamoyl)phenyl)propanamide is a synthetic, small molecule compound that is derived from sulfonamide class drugs. It is widely used in the field of medicinal chemistry due to its potent pharmacological properties, including its anti-inflammatory, analgesic, and antipyretic effects.
N-(3-acetylphenyl)-3-(4-(N-propylsulfamoyl)phenyl)propanamide is a white to off-white powder with a molecular weight of 392.51 g/mol. It is poorly soluble in water, but soluble in organic solvents such as methanol, ethanol, and chloroform. Its melting point is around 166°C.
N-(3-acetylphenyl)-3-(4-(N-propylsulfamoyl)phenyl)propanamide can be synthesized using various methods, including the reaction of 3-acetylphenyl and 4-(N-propylsulfamoyl)phenyl with propanoyl chloride. The compound can be characterized using spectroscopic techniques such as infrared spectroscopy, mass spectrometry, and nuclear magnetic resonance spectroscopy.
Various analytical methods have been developed to detect and quantify N-(3-acetylphenyl)-3-(4-(N-propylsulfamoyl)phenyl)propanamide in biological samples such as blood, plasma, and urine. These include high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-tandem mass spectrometry (LC-MS/MS).
N-(3-acetylphenyl)-3-(4-(N-propylsulfamoyl)phenyl)propanamide has been shown to possess various biological properties, including anti-inflammatory, analgesic, and antipyretic effects. It has also been reported to exhibit antibacterial and antitumor activity.
Studies have shown that N-(3-acetylphenyl)-3-(4-(N-propylsulfamoyl)phenyl)propanamide is generally safe and well-tolerated at therapeutic doses. However, it may cause some side effects such as gastrointestinal disturbances, skin rashes, and hepatic toxicity.
N-(3-acetylphenyl)-3-(4-(N-propylsulfamoyl)phenyl)propanamide has various applications in scientific experiments, including its use as a standard in calibration curves, as an internal standard for the analysis of other compounds, and as a pharmaceutical intermediate in the synthesis of other drugs.
The current state of research on N-(3-acetylphenyl)-3-(4-(N-propylsulfamoyl)phenyl)propanamide is focused on its potential applications in the development of new drugs with improved pharmacological properties. Additionally, research is being conducted to better understand the mechanism of action and the toxicity of this compound.
N-(3-acetylphenyl)-3-(4-(N-propylsulfamoyl)phenyl)propanamide has potential implications in various fields of research and industry, including drug development, pharmaceutical manufacturing, and analytical chemistry. Its potential applications in the treatment of various diseases, including cancer, inflammation, and pain, make it a promising drug candidate.
Some of the limitations of N-(3-acetylphenyl)-3-(4-(N-propylsulfamoyl)phenyl)propanamide include its low solubility in water, poor bioavailability, and potential toxicity. Future research should focus on developing new synthetic methods to improve the solubility and bioavailability of this compound. Additionally, further studies are needed to explore its potential applications in treating various diseases, as well as to address its safety concerns.
1. Development of novel synthetic methods to improve its solubility and bioavailability
2. Studies to explore its potential applications in the treatment of various diseases such as pain, inflammation, and cancer
3. Investigation of its potential use as a therapeutic agent in combination with other drugs
4. Exploration of its possible applications in analytical chemistry
5. Assessment of its pharmacokinetics and metabolic profile
6. Elucidation of its mechanism of action
7. Development of novel drug delivery systems to enhance its therapeutic efficacy and bioavailability
8. Investigation of its potential for use in veterinary medicine
9. Studies to address its potential toxicity in vivo and its underlying mechanisms
10. Development of new derivatives and analogs with improved pharmacological properties.
2. Studies to explore its potential applications in the treatment of various diseases such as pain, inflammation, and cancer
3. Investigation of its potential use as a therapeutic agent in combination with other drugs
4. Exploration of its possible applications in analytical chemistry
5. Assessment of its pharmacokinetics and metabolic profile
6. Elucidation of its mechanism of action
7. Development of novel drug delivery systems to enhance its therapeutic efficacy and bioavailability
8. Investigation of its potential for use in veterinary medicine
9. Studies to address its potential toxicity in vivo and its underlying mechanisms
10. Development of new derivatives and analogs with improved pharmacological properties.
XLogP3
2.5
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
2
Exact Mass
388.14567842 g/mol
Monoisotopic Mass
388.14567842 g/mol
Heavy Atom Count
27
Dates
Last modified: 04-15-2024
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